3-Chloro-2-fluorophenol
Overview
Description
3-Chloro-2-fluorophenol is a chemical compound with the empirical formula C6H4ClFO . It is used in the preparation of resins, dyes, explosives, lubricants, and plastics . It also has antioxidant properties and is used as an antioxidant in many formulations such as pharmaceuticals, cosmetics, electrical transformer oil, solvents, and organic reactions .
Synthesis Analysis
The synthesis of 3-Chloro-2-fluorophenol involves extraction and fractional distillation. The organic layer obtained by extraction is washed with water and then subjected to fractional distillation.Molecular Structure Analysis
The molecular structure of 3-Chloro-2-fluorophenol is represented by the SMILES string Oc1cccc(Cl)c1F . The molecular weight of this compound is 146.55 .Chemical Reactions Analysis
3-Chloro-2-fluorophenol is employed in the preparation of various substances including resins, dyes, explosives, lubricants, and plastics . It is also used as an antioxidant in various formulations .Physical And Chemical Properties Analysis
3-Chloro-2-fluorophenol is a solid at room temperature . It is insoluble in water . The melting point is between 34-38°C, and the boiling point is 190°C . The density is predicted to be 1.41 g/cm^3 .Scientific Research Applications
Synthesis of Flavone and Xanthone Derivatives
3-Chloro-2-fluorophenol is utilized in synthesizing flavone and xanthone derivatives, which are important for their diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties .
Antioxidant Applications
This compound exhibits antioxidant properties and is used in various formulations such as pharmaceuticals, cosmetics, electrical transformer oil, solvents, and organic reactions to prevent oxidation and prolong shelf life .
Preparation of Resins
It serves as a precursor in the preparation of resins, which are used in a wide range of industrial applications, from coatings to adhesives .
Dye Manufacturing
3-Chloro-2-fluorophenol is involved in dye production, contributing to the synthesis of colorants used in textiles and other materials .
Explosives Production
This chemical is employed in creating explosives, indicating its role in the synthesis of compounds that release energy rapidly for various purposes .
Lubricant Composition
It is used in formulating lubricants that reduce friction between surfaces in mutual contact, which can prevent wear and extend the life of mechanical parts .
Plastic Industry
In the plastic industry, 3-Chloro-2-fluorophenol is used to synthesize components that contribute to the durability and functionality of plastic products .
HIF-PHD Inhibitors Synthesis
Lastly, it’s used in synthesizing quinolone ketone compounds that act as HIF-PHD inhibitors. These inhibitors are significant for preventing, treating, or alleviating HIF-related and/or EPO-related diseases such as anemia .
Mechanism of Action
Action Environment
The action, efficacy, and stability of 3-Chloro-2-fluorophenol can be influenced by various environmental factors . These can include the pH and temperature of the environment, the presence of other compounds, and specific characteristics of the target organism or cells. For example, the compound’s solubility and stability can be affected by pH and temperature, which can in turn influence its bioavailability and activity.
Safety and Hazards
3-Chloro-2-fluorophenol is classified as a dangerous good for transport and may be subject to additional shipping charges . It is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is classified as Acute Tox. 4 Oral - Aquatic Chronic 3 . Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
3-chloro-2-fluorophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFO/c7-4-2-1-3-5(9)6(4)8/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHPYNHSMSAJEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378660 | |
Record name | 3-Chloro-2-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluorophenol | |
CAS RN |
2613-22-1 | |
Record name | 3-Chloro-2-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chloro-2-fluorophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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